Cas no 2228690-76-2 (3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine
• CAS No: 2228690-76-2
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6461796
• PubChem ID: 165856193
• Update Time: 2025-06-15

3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine
• 2228690-76-2
• EN300-1973382

• Inchi： 1S/C9H11F3N2O/c1-15-7-2-6(4-14-5-7)8(3-13)9(10,11)12/h2,4-5,8H,3,13H2,1H3
• InChI Key： AMFZAIPSKXOHDO-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NC=C(C=1)OC)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine

Comprehensive Overview of 3,3,3-Trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine (CAS No. 2228690-76-2)

3,3,3-Trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine (CAS No. 2228690-76-2) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a methoxypyridine moiety, makes it a valuable intermediate for drug discovery. The compound's CAS number 2228690-76-2 is often searched by researchers looking for its synthetic routes, physicochemical properties, and applications in medicinal chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. 3,3,3-Trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine aligns with this trend, as the trifluoro group improves lipophilicity and membrane permeability. Researchers frequently inquire about its synthesis methods, NMR spectra, and HPLC purity data, reflecting its growing importance in lead optimization.

The compound's pyridine ring and methoxy substituent contribute to its versatility in cross-coupling reactions, a topic of high interest in organic synthesis. Questions like "How to purify 3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine?" or "Solubility of CAS 2228690-76-2 in DMSO" are common in scientific forums, highlighting practical challenges in handling this molecule. Its amine functionality also enables derivatization for targeted drug delivery systems.

From an industrial perspective, CAS 2228690-76-2 is gaining attention for its role in developing crop protection agents. The 5-methoxypyridin-3-yl group exhibits herbicidal activity, making it relevant to sustainable agriculture discussions. Environmental fate studies of such fluorinated pyridine derivatives are increasingly requested, addressing concerns about eco-friendly chemical design.

Analytical characterization of 3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine remains a key focus area. Mass spectrometry (MS) and infrared (IR) spectral data for CAS 2228690-76-2 are frequently sought after for quality control purposes. The compound's chirality (when applicable) also raises queries about enantiomeric separation techniques, particularly in pharmaceutical contexts where stereochemistry affects biological activity.

Emerging applications in PET radiopharmaceuticals have further increased interest in this compound. The trifluoromethyl group can serve as a 19F NMR probe for metabolic studies, while the pyridine nitrogen allows coordination with metal isotopes. Such multidisciplinary uses explain why patent databases show growing filings involving 2228690-76-2 derivatives.

Storage and stability considerations for 3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine are another practical concern. Search trends indicate strong interest in its degradation products under various conditions, crucial for ensuring reproducibility in biological assays. The compound's hygroscopicity and optimal storage temperature are additional technical details often explored by laboratory personnel.

In computational chemistry, molecular docking studies of this amine derivative with various enzymes have become a research hotspot. The electron-withdrawing effect of its CF3 group influences binding affinities, making it a case study for structure-activity relationship (SAR) modeling. Quantum mechanical calculations of its conformational energy landscape are also frequently discussed in theoretical chemistry circles.

The commercial availability of CAS 2228690-76-2 from specialty chemical suppliers is another trending topic. Researchers compare bulk pricing, custom synthesis options, and scalability of published routes. This practical dimension complements academic interest, reflecting the compound's transition from bench-scale curiosity to viable building block.

Looking forward, 3,3,3-trifluoro-2-(5-methoxypyridin-3-yl)propan-1-amine exemplifies the innovation driving modern fluorine chemistry. Its dual functionality as both a hydrogen bond acceptor (via pyridine) and donor (via amine) creates diverse interaction possibilities with biological targets. Continued research will likely uncover new applications for this structurally intriguing molecule across chemical and life sciences.